N,N,N',N'-tetrakis(2-methoxyethyl)propanediamide
Description
N,N,N’,N’-Tetrakis(2-methoxyethyl)propanediamide is a chemical compound with the CAS Number: 728899-32-9 . It has a molecular weight of 334.41 and a molecular formula of C15H30N2O6 . The compound is typically stored at room temperature and is in liquid form .
Molecular Structure Analysis
The InChI code for N,N,N’,N’-Tetrakis(2-methoxyethyl)propanediamide is 1S/C15H30N2O6/c1-20-9-5-16(6-10-21-2)14(18)13-15(19)17(7-11-22-3)8-12-23-4/h5-13H2,1-4H3 . This code provides a detailed description of the molecule’s structure, including the arrangement of atoms and bonds.Physical And Chemical Properties Analysis
N,N,N’,N’-Tetrakis(2-methoxyethyl)propanediamide is a liquid at room temperature . It has a molecular weight of 334.41 and a molecular formula of C15H30N2O6 . More specific physical and chemical properties such as boiling point, melting point, and solubility were not found in the search results.Scientific Research Applications
Production of Polyurethane Coatings
This compound is used as a monomer in the production of polyurethane coatings . Polyurethane coatings are known for their flexibility and excellent resistance to abrasion, which makes them suitable for a wide range of applications including automotive finishes, wood coatings, and industrial maintenance coatings.
Adhesives
“N,N,N’,N’-tetrakis(2-methoxyethyl)propanediamide” is also used in the production of adhesives . The compound’s properties contribute to the adhesive’s ability to bond a wide variety of materials, including plastics, metals, and wood.
Cosmetics and Personal Care Products
The compound is used in the formulation of cosmetics and personal care products . It can act as a plasticizer, improving the flexibility and durability of the product. It can also act as a surfactant solubilizer, helping to dissolve other ingredients in the formulation.
Chelating Agent
Due to the presence of its four hydroxyl groups, “N,N,N’,N’-tetrakis(2-methoxyethyl)propanediamide” can act as a chelating agent . Chelating agents are used in a variety of applications, including water treatment, food preservation, and pharmaceuticals.
Fluorescent Metal-Ion Selectivity
The compound has been used in research related to fluorescent metal-ion selectivity . For example, it has been used to change the fluorescence enhancement of TQEN (N,N,N’,N’-tetrakis (2-quinolylmethyl)ethylenediamine) from Zn2+ selectivity to Cd2+ preference .
Biomedical Applications
“N,N,N’,N’-tetrakis(2-methoxyethyl)propanediamide” has been used in the synthesis of covalently cross-linked and amorphous shape memory polyurethane (SMPU) foams that are used in biomedical applications . These applications include SMPU actuators for treating ischemic stroke, thrombus removal activated by laser light, self-deployable SMP neuronal electrodes, vascular stents, sutures in microsurgery, ocular implants, bandages, cell manipulation, and cell therapy .
properties
IUPAC Name |
N,N,N',N'-tetrakis(2-methoxyethyl)propanediamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H30N2O6/c1-20-9-5-16(6-10-21-2)14(18)13-15(19)17(7-11-22-3)8-12-23-4/h5-13H2,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FUXIXDSWFRGEOS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCN(CCOC)C(=O)CC(=O)N(CCOC)CCOC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H30N2O6 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.41 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N,N,N',N'-tetrakis(2-methoxyethyl)propanediamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![ethyl 2-(1H-indazole-3-carboxamido)-5,6-dihydro-4H-cyclopenta[d]thiazole-4-carboxylate](/img/structure/B2973586.png)
![3-methoxy-N-(2-(6-(methylthio)-4-morpholino-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)benzamide](/img/structure/B2973587.png)
![(Z)-ethyl 2-(6-isopropyl-2-((4-methylbenzoyl)imino)benzo[d]thiazol-3(2H)-yl)acetate](/img/structure/B2973589.png)
![2-Allyl-1-(sec-butylamino)-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile](/img/structure/B2973591.png)
![[1-(4-Carbamoylanilino)-1-oxopropan-2-yl] 6-chloropyridine-3-carboxylate](/img/structure/B2973592.png)
